Cas no 1289270-73-0 (2-(Benzyloxy)-5-bromo-3-methylpyridine)
2-(Benzyloxy)-5-bromo-3-methylpyridine is a brominated pyridine derivative featuring a benzyloxy substituent at the 2-position and a methyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The presence of the bromine atom enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The benzyloxy group offers additional functionalization opportunities, while the methyl group contributes to steric and electronic modulation. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.
1289270-73-0 structure
Product Name:2-(Benzyloxy)-5-bromo-3-methylpyridine
CAS No:1289270-73-0
MF:C13H12BrNO
MW:278.14448261261
MDL:MFCD21604769
CID:1034391
PubChem ID:71302295
Update Time:2025-07-02
2-(Benzyloxy)-5-bromo-3-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Benzyloxy)-5-bromo-3-methylpyridine
- 5-bromo-3-methyl-2-phenylmethoxypyridine
- J-506241
- CS-0212775
- 1289270-73-0
- DTXSID40744592
- SCHEMBL15053418
- BS-20628
- DB-312773
- Pyridine, 5-bromo-3-methyl-2-(phenylmethoxy)-
- XH1088
-
- MDL： MFCD21604769
- Inchi： 1S/C13H12BrNO/c1-10-7-12(14)8-15-13(10)16-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
- InChI Key： IYQUGOYFVFTNMR-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(C)=C1)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 277.01000
- Monoisotopic Mass: 277.01023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 22.1Ų
Experimental Properties
- PSA: 22.12000
- LogP: 3.73150
2-(Benzyloxy)-5-bromo-3-methylpyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(Benzyloxy)-5-bromo-3-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM172715-25g |
2-(benzyloxy)-5-bromo-3-methylpyridine |
1289270-73-0 | 95% | 25g |
$427 | 2021-08-05 | |
| Chemenu | CM172715-25g |
2-(benzyloxy)-5-bromo-3-methylpyridine |
1289270-73-0 | 95% | 25g |
$427 | 2024-08-02 | |
| eNovation Chemicals LLC | D505954-1g |
2-(Benzyloxy)-5-broMo-3-Methylpyridine |
1289270-73-0 | 97% | 1g |
$345 | 2023-09-02 | |
| Apollo Scientific | OR954494-1g |
2-(Benzyloxy)-5-bromo-3-methylpyridine |
1289270-73-0 | 95% | 1g |
£90.00 | 2025-02-21 | |
| Apollo Scientific | OR954494-5g |
2-(Benzyloxy)-5-bromo-3-methylpyridine |
1289270-73-0 | 95% | 5g |
£230.00 | 2025-02-21 | |
| Apollo Scientific | OR954494-25g |
2-(Benzyloxy)-5-bromo-3-methylpyridine |
1289270-73-0 | 95% | 25g |
£615.00 | 2025-02-21 | |
| Alichem | A029186179-25g |
2-(Benzyloxy)-5-bromo-3-methylpyridine |
1289270-73-0 | 95% | 25g |
$487.92 | 2022-04-03 | |
| TRC | B291508-100mg |
2-(Benzyloxy)-5-bromo-3-methylpyridine |
1289270-73-0 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B291508-250mg |
2-(Benzyloxy)-5-bromo-3-methylpyridine |
1289270-73-0 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B291508-500mg |
2-(Benzyloxy)-5-bromo-3-methylpyridine |
1289270-73-0 | 500mg |
$ 87.00 | 2023-04-18 |
2-(Benzyloxy)-5-bromo-3-methylpyridine Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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